Cas no 96439-99-5 (3-Bromo-2-ethynylpyridine)

3-Bromo-2-ethynylpyridine structure

Product Name:3-Bromo-2-ethynylpyridine

CAS No:96439-99-5

MF:C₇H₄BrN

MW:182.017360687256

CID:3043525

PubChem ID:13400638

Update Time:2024-10-25

3-Bromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-ethynylpyridine
- 3-Bromo-2-ethynylpyridine (ACI)
- 3-bromo-2-ethynyl-pyridine
- BS-50863
- SCHEMBL5700439
- 96439-99-5
- EN300-178391
- CS-0102748
- Pyridine, 3-bromo-2-ethynyl-
- MFCD18256373
- E76579
- DTXSID801318791
- Inchi： 1S/C7H4BrN/c1-2-7-6(8)4-3-5-9-7/h1,3-5H
- InChI Key： VINPRHPJAPWMGL-UHFFFAOYSA-N
- SMILES： BrC1C(C#C)=NC=CC=1

Computed Properties

Exact Mass: 180.95271g/mol
Monoisotopic Mass: 180.95271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 12.9Å²

3-Bromo-2-ethynylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-1g	3-Bromo-2-ethynylpyridine	96439-99-5	98%	1g	6597.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-250mg	3-Bromo-2-ethynylpyridine	96439-99-5	98%	250mg	2203.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SB214-50mg	3-Bromo-2-ethynylpyridine	96439-99-5	97%	50mg	625.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SB214-200mg	3-Bromo-2-ethynylpyridine	96439-99-5	97%	200mg	1563.0CNY	2021-07-13
TRC	B681893-10mg	3-Bromo-2-ethynylpyridine	96439-99-5		10mg	$ 50.00	2022-06-06
TRC	B681893-50mg	3-Bromo-2-ethynylpyridine	96439-99-5		50mg	$ 135.00	2022-06-06
TRC	B681893-100mg	3-Bromo-2-ethynylpyridine	96439-99-5		100mg	$ 210.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-1g	3-Bromo-2-ethynylpyridine	96439-99-5	98%	1g	6597CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-250mg	3-Bromo-2-ethynylpyridine	96439-99-5	98%	250mg	2203CNY	2021-05-08
Apollo Scientific	OR19508-1g	3-Bromo-2-ethynylpyridine	96439-99-5	97%	1g	£261.00	2025-02-19

3-Bromo-2-ethynylpyridine Production Method

Production Method 1

408502-43-2

96439-99-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt

Reference

: Aromatic heterocyclic compounds for organic electric element and electronic device

, Korea, , ,

Production Method 2

13534-89-9

96439-99-5

Reaction Conditions

Reference

: Reductive amination of ethynylpyridines with sodium cyanoborohydride

Sakamoto, Takao; Nagata, Hideo; Kondo, Yoshinori; Sato, Kaori; Yamanaka, Hiroshi, Chemical & Pharmaceutical Bulletin, 1984, 32(12), 4866-72

Production Method 3

408502-43-2

96439-99-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt

Reference

: Pyridinoquinazolines and related compounds for electronic device

, Korea, , ,

3-Bromo-2-ethynylpyridine Raw materials

3-Bromo-2-ethynylpyridine Preparation Products

3-Bromo-2-ethynylpyridine (96439-99-5)

3-Bromo-2-ethynylpyridine Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962

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